![molecular formula C17H30N2O2 B1417732 tert-Butyl 3-(octahydroisoquinolin-2(1H)-yl)azetidine-1-carboxylate CAS No. 1862201-79-3](/img/structure/B1417732.png)
tert-Butyl 3-(octahydroisoquinolin-2(1H)-yl)azetidine-1-carboxylate
Overview
Description
Tert-Butyl 3-(octahydroisoquinolin-2(1H)-yl)azetidine-1-carboxylate (TBOC) is an organic compound composed of a tert-butyl group, an octahydroisoquinolin-2(1H)-yl group and an azetidine-1-carboxylate group. TBOC is a synthetic compound that has been used in various scientific research applications due to its unique properties. In
Scientific Research Applications
Synthesis and Molecular Structure
The synthesis and structural analysis of compounds similar to tert-Butyl 3-(octahydroisoquinolin-2(1H)-yl)azetidine-1-carboxylate have been a focus of several studies. For instance, Moriguchi et al. (2014) developed a cyclic amino acid ester through an intramolecular lactonization reaction, characterized by NMR spectroscopy and X-ray diffraction, highlighting the compound's complex bicyclo[2.2.2]octane structure (Moriguchi et al., 2014). Similarly, Meyers et al. (2009) described synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, underlining its potential as a building block for novel compounds (Meyers et al., 2009).
Chemical Transformations and Reactions
The chemical reactivity and transformation of related compounds have been extensively studied. For example, the work by Ivanov (2020) on the anionic cascade recyclization of pyrazolo[5,1-c][1,2,4]triazines demonstrates the potential for creating complex heterocyclic structures through reactive intermediates (Ivanov, 2020). Additionally, Karimi and Långström (2002) focused on synthesizing a novel ligand for nicotinic receptors, showcasing the application of Stille coupling in radiopharmaceutical chemistry (Karimi & Långström, 2002).
Application in Drug Synthesis
Several studies have detailed the use of tert-butyl and related compounds in the synthesis of pharmaceuticals. For instance, Xinlin (2007) explored the convergence method for synthesizing Saquinavir, an HIV protease inhibitor, highlighting the importance of tert-butyl derivatives in complex drug synthesis (Xinlin, 2007).
properties
IUPAC Name |
tert-butyl 3-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)azetidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30N2O2/c1-17(2,3)21-16(20)19-11-15(12-19)18-9-8-13-6-4-5-7-14(13)10-18/h13-15H,4-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYSVSJKAKRKWBI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)N2CCC3CCCCC3C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 3-(octahydroisoquinolin-2(1H)-yl)azetidine-1-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.